Cas no 10359-18-9 (N-(4-Nitrophenyl)methylaniline)

• Product Name: N-(4-Nitrophenyl)methylaniline
• CAS No: 10359-18-9
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• MDL: MFCD00439160
• CID: 224694
• PubChem ID: 96956
• Update Time: 2025-10-29

N-(4-Nitrophenyl)methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-nitro-N-phenyl-
• N-[(4-nitrophenyl)methyl]aniline
• 4-Nitro-N-phenylbenzenemethanamine
• 4-nitro-N-phenylbenzylamine
• N-(4-nitrobenzyl)-aniline
• N-(4-nitrobenzyl)benzenamine
• N-(4-nitrophenylmethyl)aniline
• N-phenyl-4-nitrobenzylamine
• p-NO2C6H4CH2NHPh
• BFPIOTHCNQDBNL-UHFFFAOYSA-N
• 4-nitrobenzylaniline
• EN300-95908
• DTXSID40145924
• N-(4-nitrobenzyl)aniline
• (4-Nitro-benzyl)-phenyl-amine
• SCHEMBL627885
• F81557
• Z57750274
• AKOS000253574
• Benzenemethanamine, 4-nitro-N-phenyl-
• NSC 95596
• NSC95596
• NCIOpen2_006074
• 10359-18-9
• NSC-95596
• BDBM50224525
• CHEMBL5291082
• aniline, 4-(p-nitro)benzyl-
• N-(4-Nitrophenyl)methylaniline

• MDL： MFCD00439160
• Inchi： 1S/C13H12N2O2/c16-15(17)13-8-6-11(7-9-13)10-14-12-4-2-1-3-5-12/h1-9,14H,10H2
• InChI Key： BFPIOTHCNQDBNL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CNC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 228.09000
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.85000
• LogP: 3.80310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on N-(4-Nitrophenyl)methylaniline

Benzenemethanamine,4-nitro-N-phenyl- (CAS No. 10359-18-9): A Comprehensive Overview in Modern Chemical Research

Benzenemethanamine,4-nitro-N-phenyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 10359-18-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, belonging to the class of nitro aromatic amines, has garnered considerable attention due to its versatile applications and structural properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of Benzenemethanamine,4-nitro-N-phenyl- consists of a benzene ring substituted with a nitro group at the para position relative to an amine group, which is further linked to a phenyl moiety. This unique arrangement imparts distinct chemical reactivity, making it a useful building block for the synthesis of more complex molecules. The presence of both electron-withdrawing nitro and electron-donating amine groups creates a balance of polarity and reactivity that is exploited in various chemical transformations.

In recent years, Benzenemethanamine,4-nitro-N-phenyl- has been extensively studied for its potential applications in pharmaceutical development. Researchers have leveraged its structural features to design novel compounds with therapeutic properties. For instance, derivatives of this molecule have been investigated for their antimicrobial and anti-inflammatory effects. The nitro group can be readily reduced to an amine, facilitating the introduction of other functional groups and enabling the synthesis of biologically active molecules.

The pharmaceutical industry has shown particular interest in compounds that exhibit both potency and selectivity. Benzenemethanamine,4-nitro-N-phenyl- serves as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The phenyl ring provides a scaffold for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. Recent advances in computational chemistry have also enabled the prediction of binding affinities and metabolic stability, further enhancing the design process.

Benzenemethanamine,4-nitro-N-phenyl- finds utility in materials science. Its ability to participate in various organic reactions makes it a valuable component in polymer synthesis and the development of advanced materials. For example, it has been used in the preparation of conductive polymers and liquid crystals, where its aromatic structure contributes to enhanced thermal stability and electronic properties.

The synthesis of Benzenemethanamine,4-nitro-N-phenyl- typically involves nitration followed by condensation reactions with appropriate phenyl derivatives. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and improve yields through catalytic processes. The use of palladium-based catalysts has been particularly effective in facilitating coupling reactions while maintaining high selectivity.

In academic research, this compound has been employed as a model system to study reaction mechanisms and develop new synthetic strategies. Its well-defined reactivity allows researchers to probe fundamental aspects of organic chemistry, such as electrophilic aromatic substitution and transition metal-catalyzed reactions. These studies not only contribute to theoretical understanding but also provide practical insights for industrial applications.

The safety profile of Benzenemethanamine,4-nitro-N-phenyl- is another critical consideration in its handling and application. While it does not pose acute toxicity risks under normal conditions, appropriate precautions must be taken to prevent skin contact and inhalation of dust or vapors. Storage conditions should be controlled to avoid moisture exposure, which could lead to decomposition or unwanted side reactions.

The regulatory landscape surrounding the use of such compounds is continually evolving. Compliance with guidelines set forth by agencies like the European Chemicals Agency (ECHA) ensures that research and industrial activities are conducted responsibly. Recent updates to regulatory frameworks emphasize the importance of sustainable practices and risk assessment protocols.

In conclusion, Benzenemethanamine,4-nitro-N-phenyl- (CAS No. 10359-18-9) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it indispensable in pharmaceutical research, materials science, and academic studies. As our understanding of chemical reactivity continues to advance, compounds like this will undoubtedly play an increasingly pivotal role in shaping future innovations.